1-(3-Ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane

• CAS No.: 81137-59-9
• Molecular Formula: C11H23NO4Si
• Molecular Weight: 261.39 g/mol
• IUPAC Name: 1-(3-ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• InChI: InChI=1S/C11H23NO4Si/c1-2-13-7-3-11-17-14-8-4-12(5-9-15-17)6-10-16-17/h2-11H2,1H3
• InChI Key: MOEROUXPOYSIHD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC[Si]12OCCN(CCO1)CCO2

Description

1-(3-Ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[333]undecane is a complex organic compound with a unique bicyclic structure This compound is part of the bicyclo[33

Preparation Methods

The synthesis of 1-(3-Ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane involves multiple steps, starting with the preparation of the bicyclo[3.3.3]undecane core. This core can be synthesized through a series of reactions involving the formation of bridgehead diphosphines and subsequent reactions with alkanediol bis-triflates . The reaction conditions typically involve the use of strong nucleophiles and specific solvents to facilitate the formation of the desired bicyclic structure.

Chemical Reactions Analysis

1-(3-Ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a ligand in various catalytic reactions, including the α-arylation of nitriles and the Stille cross-coupling of aryl chlorides In the industrial sector, it can be used in the production of advanced materials and as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of 1-(3-Ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane involves its interaction with specific molecular targets and pathways. The compound’s unique bicyclic structure allows it to interact with various enzymes and receptors, modulating their activity and leading to specific biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-(3-Ethoxypropyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane can be compared with other similar compounds, such as 1-azabicyclo[3.3.3]undecane and 2,8,9-trioxa-5-aza-1-borabicyclo[3.3.3]undecane . These compounds share a similar bicyclic structure but differ in their functional groups and specific properties. The presence of the ethoxypropyl group in this compound makes it unique and provides it with distinct chemical and biological properties.